Cas no 2138113-84-3 (3-methyl-5-(1H-pyrazol-4-yl)aniline)

• Product Name: 3-methyl-5-(1H-pyrazol-4-yl)aniline
• CAS No: 2138113-84-3
• MF: C₁₀H₁₁N₃
• MW: 173.214441537857
• CID: 6405951
• PubChem ID: 165495157
• Update Time: 2025-10-28

3-methyl-5-(1H-pyrazol-4-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-methyl-5-(1H-pyrazol-4-yl)aniline
• 2138113-84-3
• EN300-1141877

• Inchi： 1S/C10H11N3/c1-7-2-8(4-10(11)3-7)9-5-12-13-6-9/h2-6H,11H2,1H3,(H,12,13)
• InChI Key： IPTCPOJKQRDGCU-UHFFFAOYSA-N
• SMILES： N1C=C(C=N1)C1=CC(=CC(C)=C1)N

Computed Properties

• Exact Mass: 173.095297364g/mol
• Monoisotopic Mass: 173.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 54.7Ų

Additional information on 3-methyl-5-(1H-pyrazol-4-yl)aniline

Comprehensive Overview of 3-methyl-5-(1H-pyrazol-4-yl)aniline (CAS No. 2138113-84-3)

3-methyl-5-(1H-pyrazol-4-yl)aniline (CAS No. 2138113-84-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This aromatic amine, featuring a pyrazole moiety, is a versatile intermediate in the synthesis of bioactive molecules. Its molecular formula, C10H11N3, and molecular weight of 173.22 g/mol make it a valuable building block for drug discovery and material science applications.

The compound’s 3-methyl-5-(1H-pyrazol-4-yl)aniline structure combines an aniline group with a pyrazole ring, offering dual reactivity for functionalization. Researchers are particularly interested in its potential as a precursor for kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. Recent studies highlight its role in modulating protein-protein interactions, a hot topic in targeted therapy and precision medicine.

In the context of green chemistry, 3-methyl-5-(1H-pyrazol-4-yl)aniline aligns with the demand for sustainable synthetic routes. Its synthesis often involves catalytic methods to minimize waste, addressing the growing focus on environmentally friendly processes. This resonates with industry trends, as evidenced by the surge in searches for "sustainable chemical intermediates" and "green synthesis of heterocycles."

Analytical characterization of CAS No. 2138113-84-3 typically employs techniques like HPLC, NMR, and mass spectrometry, ensuring high purity for research applications. The compound’s stability under ambient conditions makes it suitable for storage and transport, a practical advantage noted in forums discussing "handling aromatic amines."

Beyond pharmaceuticals, 3-methyl-5-(1H-pyrazol-4-yl)aniline finds utility in material science, particularly in designing organic semiconductors and photovoltaic materials. Its conjugated system enhances electron delocalization, a property explored in optoelectronic devices—a trending topic amid the push for renewable energy solutions.

Regulatory compliance is another critical aspect. While 2138113-84-3 is not classified as hazardous under major chemical inventories, proper handling protocols are emphasized in safety data sheets (SDS). This aligns with frequent queries about "safe handling of research chemicals" and "regulatory guidelines for amines."

In summary, 3-methyl-5-(1H-pyrazol-4-yl)aniline (CAS No. 2138113-84-3) exemplifies innovation at the intersection of chemistry and biotechnology. Its multifaceted applications—from drug development to sustainable materials—position it as a compound of enduring relevance in scientific advancement.